Cas no 1251999-17-3 (ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine)

Ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine is a heterocyclic amine derivative featuring a tetrazole ring, a structure known for its stability and versatility in chemical synthesis. The compound combines the reactivity of an amine group with the robust aromatic character of the tetrazole moiety, making it valuable in pharmaceutical and agrochemical applications. Its ethyl-substituted side chain enhances solubility in organic solvents, facilitating its use as a building block in medicinal chemistry. The tetrazole ring contributes to metabolic stability, which is advantageous in drug design. This compound is particularly useful in the development of bioactive molecules, serving as a key intermediate in the synthesis of ligands and functionalized derivatives.
ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine structure
1251999-17-3 structure
Product Name:ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine
CAS No:1251999-17-3
MF:C4H9N5
MW:127.147759199142
CID:5207039
PubChem ID:50988346
Update Time:2025-10-19

ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • ethyl[(1H-1,2,3,4-tetrazol-5-yl)methyl]amine
    • N-(2H-tetrazol-5-ylmethyl)ethanamine
    • 2H-Tetrazole-5-methanamine, N-ethyl-
    • ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine
    • Inchi: 1S/C4H9N5/c1-2-5-3-4-6-8-9-7-4/h5H,2-3H2,1H3,(H,6,7,8,9)
    • InChI Key: JMLYNIHKSHWTTD-UHFFFAOYSA-N
    • SMILES: N(CC)CC1N=NNN=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 75.4
  • XLogP3: -0.8
  • Topological Polar Surface Area: 66.5

ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine Pricemore >>

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Additional information on ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine

Comprehensive Analysis of Ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine (CAS No. 1251999-17-3) and Its Applications

The compound ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine (CAS No. 1251999-17-3) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic amine, featuring a tetrazole ring, is a subject of intense research, particularly in drug discovery and development. Its molecular formula and structural properties make it a versatile intermediate for synthesizing more complex molecules.

One of the most searched questions regarding ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine is its role in medicinal chemistry. Researchers are exploring its potential as a bioisostere for carboxylic acids, which can improve the pharmacokinetic properties of drug candidates. The tetrazole moiety is known for its metabolic stability and ability to mimic carboxyl groups, making it invaluable in designing small-molecule inhibitors and enzyme modulators. This aligns with the growing demand for novel therapeutic agents in treating chronic diseases.

Another trending topic is the application of CAS No. 1251999-17-3 in agrochemical formulations. With the increasing need for sustainable farming solutions, this compound is being investigated for its potential as a key intermediate in developing next-generation pesticides and herbicides. Its structural flexibility allows for modifications that can enhance efficacy while minimizing environmental impact—a critical consideration in modern agriculture.

From a material science perspective, ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine is being studied for its role in creating advanced polymers and coatings. The tetrazole ring contributes to thermal stability and resistance to degradation, making it suitable for high-performance materials. This is particularly relevant in industries such as aerospace and electronics, where durability under extreme conditions is paramount.

In the context of green chemistry, researchers are also examining eco-friendly synthesis routes for CAS No. 1251999-17-3. The push toward sustainable and cost-effective production methods has led to innovations in catalytic processes and solvent-free reactions. These advancements not only reduce waste but also align with global regulatory standards, addressing a key concern among manufacturers and end-users alike.

Given the rising interest in AI-driven drug discovery, ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine has emerged as a promising candidate for virtual screening and computational modeling. Its well-defined chemical properties enable accurate predictions of binding affinities and interactions, streamlining the identification of potential drug leads. This intersection of chemistry and artificial intelligence is a hot topic in both academic and industrial circles.

Finally, the safety profile and handling guidelines for CAS No. 1251999-17-3 are frequently searched topics. While the compound is not classified as hazardous, proper storage and handling protocols are essential to ensure stability and prevent decomposition. This underscores the importance of transparency and education in chemical supply chains, particularly for research and development teams.

In summary, ethyl(1H-1,2,3,4-tetrazol-5-yl)methylamine (CAS No. 1251999-17-3) is a multifaceted compound with broad applications across multiple industries. Its relevance to drug development, sustainable agriculture, and advanced materials positions it as a critical component in modern scientific research. As innovation continues, this compound is poised to play an even greater role in addressing some of the world's most pressing challenges.

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